1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(2-methoxyphenyl)ethanone

• IUPAC Name: 1-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]-2-(2-methoxyphenyl)ethanone
• InChI: InChI=1S/C19H29NO2S/c1-19(2,3)23-14-16-10-7-8-12-20(16)18(21)13-15-9-5-6-11-17(15)22-4/h5-6,9,11,16H,7-8,10,12-14H2,1-4H3
• InChI Key: YPDKLZFQQMOWGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCC1CCCCN1C(=O)CC2=CC=CC=C2OC
• Molecular Formula: C19H29NO2S
• Molecular Weight: 335.5 g/mol
• CAS No.: 2034266-27-6

Description

1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(2-methoxyphenyl)ethanone (CAS 2034466-51-6) is a chemical compound supplied for research and experimental purposes. This molecule has a molecular formula of C 19 H 29 NO 3 S and a molecular weight of 351.5 g/mol . While specific biological activity data for this compound is not available in the public domain, its complex structure, featuring a piperidine ring and a tert-butylthio moiety, makes it a compound of interest in various exploratory research fields. Researchers may investigate its potential as a building block in synthetic chemistry or study its interactions with biological systems. Compounds with piperidine scaffolds are frequently studied in various pharmacological and chemical research contexts . This product is intended for use by qualified researchers in a controlled laboratory setting. It is strictly for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human use. Please refer to the safety data sheet for proper handling and storage information.

Comparison with Similar Compounds

JWH-250 (1-(1-Pentyl-1H-indol-3-yl)-2-(2-methoxyphenyl)ethanone)

• Shared Features: 2-Methoxyphenyl ethanone backbone.
• Key Differences : JWH-250 contains an indole ring instead of a piperidine group, reducing basicity and altering receptor binding.
• Pharmacology: Binds to cannabinoid receptors CB₁ (IC₅₀ = 257 nM) and CB₂ (IC₅₀ = 103 nM), with higher affinity than the target compound due to indole’s planar structure .
• Metabolism : Rapidly metabolized via cytochrome P450, limiting bioavailability .

Cannabipiperidiethanone (2-(2-Methoxyphenyl)-1-{1-[(1-methylpiperidin-2-yl)methyl]-1H-indol-3-yl}ethanone)

• Shared Features: Piperidine and 2-methoxyphenyl ethanone moieties.
• Key Differences : Incorporates an indole ring and N-methylpiperidine, increasing steric bulk.
• Pharmacology : Moderate CB₁ (IC₅₀ = 591 nM) and CB₂ (IC₅₀ = 968 nM) affinity, 2–9× weaker than JWH-250 .

2-(((3,5-Dimethylisoxazol-4-yl)methyl)thio)-1-(4-(2-methoxyphenyl)piperazin-1-yl)ethanone

• Shared Features : Piperazine ring (structurally similar to piperidine) and 2-methoxyphenyl group.
• Key Differences : Piperazine’s additional nitrogen increases polarity, while the isoxazole-thioether enhances metabolic resistance .

Physicochemical Properties

Property	Target Compound	JWH-250	Cannabipiperidiethanone
Molecular Weight (g/mol)	~349.5	335.4	377.5
LogP (Predicted)	3.8	5.1	4.2
Water Solubility (mg/mL)	<0.01	<0.001	<0.01
Metabolic Stability	High (tert-butylthio)	Low (indole cleavage)	Moderate

Q & A

Basic: What are the key steps and optimization strategies for synthesizing 1-(2-((Tert-butylthio)methyl)piperidin-1-yl)-2-(2-methoxyphenyl)ethanone?

The synthesis typically involves a multi-step approach:

• Step 1: Formation of the piperidine core via reductive amination or nucleophilic substitution, using tert-butylthiol as a sulfur donor (e.g., SN2 reactions under anhydrous conditions with DMF as solvent) .
• Step 2: Functionalization of the piperidine nitrogen with a methoxyphenyl ethanone moiety via Friedel-Crafts acylation or ketone coupling, optimized at 80–100°C with Lewis acids like AlCl₃ .
• Step 3: Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) and recrystallization (ethanol/water) to achieve >95% purity .
  Optimization: Reaction yields improve with inert atmospheres (N₂/Ar), controlled moisture exclusion, and catalytic Pd-mediated cross-coupling for sterically hindered intermediates .

Basic: Which spectroscopic and crystallographic methods are critical for confirming the structural integrity of this compound?

• NMR Spectroscopy: ¹H and ¹³C NMR verify the piperidine ring (δ 2.5–3.5 ppm for N-CH₂), tert-butylthio group (δ 1.3 ppm for C(CH₃)₃), and methoxyphenyl signals (δ 3.8 ppm for OCH₃) .
• Mass Spectrometry (HRMS): Confirms molecular ion [M+H]⁺ with <2 ppm mass accuracy .
• X-ray Crystallography: Resolves spatial arrangement of the tert-butylthio-methyl substituent and piperidine ring conformation (if single crystals are obtainable) .

Advanced: How can researchers identify potential biological targets for this compound in neurological disorders?

• In Vitro Binding Assays: Screen against GPCRs (e.g., serotonin or dopamine receptors) using radioligand displacement (IC₅₀ determination) .
• Enzyme Inhibition Studies: Test inhibition of monoamine oxidases (MAO-A/B) via fluorometric or colorimetric assays (e.g., Amplex Red) .
• Computational Docking: Use Schrödinger Suite or AutoDock to model interactions with homology-built receptors, focusing on the methoxyphenyl and tert-butylthio motifs .

Advanced: What strategies are employed in structure-activity relationship (SAR) studies to enhance this compound’s bioactivity?

• Analog Synthesis: Replace the methoxyphenyl group with halogenated (e.g., 4-fluorophenyl) or heteroaromatic (e.g., thiophene) moieties to modulate lipophilicity .
• Bioisosteric Replacement: Substitute tert-butylthio with cyclopropylthio or sulfonyl groups to improve metabolic stability .
• Pharmacophore Mapping: Use QSAR models (e.g., CoMFA) to correlate substituent electronic properties (Hammett σ) with receptor affinity .

Advanced: How should researchers address contradictory data in toxicity profiles or receptor binding affinities?

• Reproducibility Checks: Replicate assays under standardized conditions (e.g., pH 7.4 buffer, 37°C) to rule out environmental variability .
• Orthogonal Validation: Confirm cytotoxicity via MTT and LDH assays; cross-validate receptor binding with SPR (surface plasmon resonance) .
• Meta-Analysis: Compare data across studies with similar substituents (e.g., tert-butylthio vs. methylthio derivatives) to identify trends .

Advanced: What methodologies are used for ADME (absorption, distribution, metabolism, excretion) profiling?

• Caco-2 Assays: Measure intestinal permeability (Papp values) to predict oral bioavailability .
• Microsomal Stability Tests: Incubate with liver microsomes (human/rat) to assess CYP450-mediated degradation (t₁/₂ calculation) .
• Plasma Protein Binding: Use equilibrium dialysis to quantify unbound fraction .

Basic: How is the chemical stability of this compound assessed under varying storage conditions?

• Accelerated Stability Testing: Expose to 40°C/75% RH for 4 weeks; monitor degradation via HPLC (e.g., new peaks at 254 nm) .
• Light Sensitivity: Conduct ICH Q1B photostability tests (1.2 million lux hours) to detect UV-induced decomposition .
• Solution Stability: Assess in PBS (pH 7.4) and DMSO at -20°C, 4°C, and 25°C over 30 days .

Basic: What analytical techniques are used to characterize synthetic intermediates?

• LC-MS: Track reaction progress in real-time; identify intermediates by mass fragmentation .
• TLC Monitoring: Use silica plates with UV visualization (Rf comparison) for rapid purity checks .
• FT-IR: Confirm functional groups (e.g., C=O stretch at ~1700 cm⁻¹) during intermediate isolation .